Cas no 91365-83-2 (1-ethynyl-2,2-dimethylcyclohexan-1-ol)

• Product Name: 1-ethynyl-2,2-dimethylcyclohexan-1-ol
• CAS No: 91365-83-2
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD23781879
• CID: 3411031
• PubChem ID: 79852671
• Update Time: 2025-06-13

1-ethynyl-2,2-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANOL, 1-ETHYNYL-2,2-DIMETHYL-
• 1-ethynyl-2,2-dimethylcyclohexan-1-ol
• 91365-83-2
• EN300-342447
• AKOS018411488

• MDL： MFCD23781879
• Inchi： 1S/C10H16O/c1-4-10(11)8-6-5-7-9(10,2)3/h1,11H,5-8H2,2-3H3
• InChI Key： SCLXPEZUBRTHMU-UHFFFAOYSA-N
• SMILES： C1(C#C)(O)CCCCC1(C)C

Computed Properties

• Exact Mass: 152.120115130Da
• Monoisotopic Mass: 152.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-ethynyl-2,2-dimethylcyclohexan-1-ol

Recent Advances in the Application of 1-Ethynyl-2,2-dimethylcyclohexan-1-ol (CAS: 91365-83-2) in Chemical Biology and Pharmaceutical Research

The compound 1-ethynyl-2,2-dimethylcyclohexan-1-ol (CAS: 91365-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-ethynyl-2,2-dimethylcyclohexan-1-ol as a key intermediate in the synthesis of complex molecules. Its ethynyl group and tertiary alcohol functionality make it a valuable building block for click chemistry and other bioorthogonal reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of biological activity, research has shown that derivatives of 1-ethynyl-2,2-dimethylcyclohexan-1-ol exhibit promising antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound demonstrated potent activity against drug-resistant bacterial strains, with MIC values in the low micromolar range. This finding opens new avenues for the development of next-generation antibiotics.

The compound's potential in central nervous system (CNS) drug development has also been explored. A 2024 study in ACS Chemical Neuroscience revealed that structurally modified versions of 1-ethynyl-2,2-dimethylcyclohexan-1-ol can cross the blood-brain barrier and modulate neurotransmitter systems, suggesting possible applications in neurodegenerative disease treatment.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of 1-ethynyl-2,2-dimethylcyclohexan-1-ol production. A novel catalytic system developed in 2023 has achieved yields exceeding 85% while reducing environmental impact, as reported in Green Chemistry. This development is particularly significant for scaling up production for pharmaceutical applications.

Looking forward, the unique structural features of 1-ethynyl-2,2-dimethylcyclohexan-1-ol continue to inspire innovative research. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) technology and as a scaffold for covalent inhibitor design. These emerging applications underscore the compound's growing importance in modern drug discovery paradigms.

In conclusion, 1-ethynyl-2,2-dimethylcyclohexan-1-ol (CAS: 91365-83-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial agents to CNS drug candidates, combined with recent synthetic advancements, position it as a valuable tool for medicinal chemists and a potential source of novel therapeutics.